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Compound of Interest

(117,147,177)-3-0xoicosatrienoyl-
CoA

Cat. No.: B15546507

Compound Name:

Essential Safety and Handling of
(11z,14Z,17Z)-3-oxoicosatrienoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of (112,14Z,17Z)-3-oxoicosatrienoyl-CoA. While a specific Safety Data Sheet (SDS) for this
compound is not readily available, the following guidelines are based on information for
structurally similar molecules, such as its precursor fatty acid and other long-chain fatty acyl-
CoAs, as well as standard laboratory safety protocols for biochemicals.

(112,14Z,17Z)-3-oxoicosatrienoyl-CoA is a 3-oxo-fatty acyl-CoA intended for research use
only and has not been fully validated for medical applications.[1] The precursor, (112,14Z,177)-
Eicosatrienoic acid, is not classified as a hazardous substance.[2] However, as with any
chemical, it is prudent to handle it with care to minimize exposure.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to prevent skin and eye contact and to maintain a safe
working environment.[3][4][5][6][7]
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses or Goggles

Must be worn at all times in the
laboratory. Goggles are
preferred when there is a
splash hazard.[3][4]

Face Shield

Recommended in addition to
safety glasses or goggles
when handling larger
quantities or if there is a

significant splash risk.[4]

Hand Protection

Disposable Gloves

Nitrile or latex gloves are
suitable for incidental contact.
[4] Gloves should be inspected
before use and changed

immediately if contaminated.[8]

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect clothing and

skin from potential splashes.[4]

[7]

Foot Protection

Closed-toe Shoes

Must be worn at all times in the
laboratory to protect against

spills and falling objects.[4]

Operational and Disposal Plans

Adherence to standard operating procedures is critical for the safe handling and disposal of
(11z,142,17Z)-3-oxoicosatrienoyl-CoA.

Receiving and Storage:

e Upon receipt, inspect the container for any damage.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from direct sunlight and heat.[9] The product data sheet suggests storing it under the
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recommended conditions in the Certificate of Analysis.[1]
Handling and Preparation of Solutions:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your
workspace by ensuring it is clean and uncluttered.[10]

Weighing: If weighing the solid compound, do so in a designated area, minimizing the
creation of dust.

Dissolving: When preparing solutions, add the solvent to the compound slowly. For long-
chain fatty acyl-CoAs, which may have limited solubility in aqueous solutions, organic
solvents like ethanol or DMSO may be required. It is often recommended to prepare fresh
solutions for immediate use.

Pipetting: Never use mouth suction for pipetting.[8] Use appropriate mechanical pipetting
devices.

General Hygiene: Avoid eating, drinking, or applying cosmetics in the laboratory.[8] Wash
hands thoroughly after handling the compound, even if gloves were worn.[10]

Spill Management:

 In case of a small spill, absorb the material with an inert absorbent material and place it in a
sealed container for disposal.

o Clean the spill area with an appropriate solvent and then with soap and water.
o For larger spills, evacuate the area and follow your institution's emergency procedures.
Disposal Plan:

e Dispose of unused compound and any contaminated materials (e.g., gloves, pipette tips,
absorbent pads) as chemical waste in accordance with local, state, and federal regulations.
[91[10]

e Do not dispose of the compound down the drain.[10] Collect all liquid waste in a properly
labeled hazardous waste container.
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Experimental Protocols

While specific experimental protocols will vary, the following general workflow should be
followed to ensure safety.

Figure 1. A generalized workflow for the safe handling of (11Z,14Z,17Z)-3-oxoicosatrienoyl-
CoA.

This diagram outlines the essential steps from preparation to cleanup, ensuring a systematic
and safe approach to working with this compound. By following these guidelines, researchers
can minimize risks and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15546507#personal-protective-equipment-for-
handling-11z-14z-17z-3-oxoicosatrienoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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